Cas no 507472-23-3 (Fmoc-(S)-3-Amino-3-(3-cyanophenyl)propionic acid)

• Product Name: Fmoc-(S)-3-Amino-3-(3-cyanophenyl)propionic acid
• CAS No: 507472-23-3
• MF: C₂₅H₂₀N₂O₄
• MW: 412.43731
• MDL: MFCD03428005
• CID: 934218
• PubChem ID: 7023395
• Update Time: 2025-05-24

Fmoc-(S)-3-Amino-3-(3-cyanophenyl)propionic acid Chemical and Physical Properties

Names and Identifiers

• FMOC-(S)-3-AMINO-3-(3-CYANO-PHENYL)-PROPIONIC ACID
• Fmoc-(S)-3-Amino-3-(3-cyanophenyl)-propionic acid
• AKOS015948728
• Fmoc-(S)-3-Amino-3-(3-cyanophenyl)propionic acid
• 507472-23-3
• CS-0439424
• (S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(3-cyanophenyl)propanoic acid
• (3S)-3-(3-cyanophenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• PS-12448
• (3S)-3-(3-cyanophenyl)-3-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid
• (S)-Fmoc-
• G78614
• A-Phe(3-CN)-OH
• MFCD03428005
• fmoc-(S)-3-amino-3-(3-cyano-phenyl)-propionic acid, AldrichCPR

• MDL： MFCD03428005
• Inchi： InChI=1S/C25H20N2O4/c26-14-16-6-5-7-17(12-16)23(13-24(28)29)27-25(30)31-15-22-20-10-3-1-8-18(20)19-9-2-4-11-21(19)22/h1-12,22-23H,13,15H2,(H,27,30)(H,28,29)/t23-/m0/s1
• InChI Key： VTDRHDRSYRSZJX-QHCPKHFHSA-N
• SMILES： O=C(O)C[C@@H](C1=CC=CC(C#N)=C1)NC(OCC2C3=CC=CC=C3C4=CC=CC=C42)=O

Computed Properties

• Exact Mass: 412.14230712g/mol
• Monoisotopic Mass: 412.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 99.4Ų

Fmoc-(S)-3-Amino-3-(3-cyanophenyl)propionic acid Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Additional information on Fmoc-(S)-3-Amino-3-(3-cyanophenyl)propionic acid

Fmoc-(S)-3-Amino-3-(3-cyanophenyl)propionic Acid: A Comprehensive Overview

The compound Fmoc-(S)-3-Amino-3-(3-cyanophenyl)propionic acid, identified by the CAS number 507472-23-3, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound is particularly notable for its role in peptide synthesis and its potential applications in drug discovery. The structure of this molecule combines a fluorenylmethyloxycarbonyl (Fmoc) group, an (S)-configured amino acid, and a cyano-substituted phenyl group, making it a versatile building block for constructing complex molecules.

Recent studies have highlighted the importance of chiral amino acids like (S)-3-Amino-3-(3-cyanophenyl)propionic acid in the development of enantioselective catalysts and bioactive compounds. The presence of the Fmoc group, which serves as a protecting group for the amino functionality, ensures that the compound can be easily incorporated into peptide sequences without interfering with other reactive sites. This property makes it an invaluable tool in solid-phase synthesis, where precise control over stereochemistry and sequence is critical.

The integration of the cyano group into the phenyl ring introduces additional functionality to the molecule. Cyanophenyl groups are known for their ability to participate in various chemical reactions, including hydrogen bonding and π-π interactions, which are essential for molecular recognition and binding in biological systems. Recent research has demonstrated that such groups can enhance the bioavailability and stability of drug candidates, making them attractive for use in therapeutic agents.

In terms of synthesis, the preparation of Fmoc-(S)-3-Amino-3-(3-cyanophenyl)propionic acid typically involves a multi-step process that includes the formation of the chiral center, introduction of the cyano group, and subsequent protection with the Fmoc reagent. The stereochemistry at the chiral center is crucial for determining the compound's biological activity, as it can significantly influence how the molecule interacts with target proteins or enzymes.

The application of this compound extends beyond traditional peptide synthesis. For instance, it has been employed in the construction of peptidomimetics, which are small molecules designed to mimic the functional aspects of peptides. These mimetics are often more stable and easier to administer than their peptide counterparts, making them promising candidates for drug development. Recent advancements in computational chemistry have further facilitated the design and optimization of such molecules by enabling precise modeling of their interactions with biological targets.

Moreover, the use of Fmoc protection has been optimized to improve yields and reduce side reactions during synthesis. This has been made possible by advancements in protecting group chemistry and reaction conditions. For example, researchers have developed more efficient methods for removing the Fmoc group under mild conditions, which minimizes damage to sensitive functional groups while maintaining high purity levels.

In conclusion, Fmoc-(S)-3-Amino-3-(3-cyanophenyl)propionic acid represents a powerful tool in modern organic chemistry and pharmacology. Its unique combination of functional groups and stereochemistry makes it an ideal candidate for constructing complex molecules with tailored biological activities. As research continues to uncover new applications and optimizations for this compound, its role in advancing drug discovery and chemical synthesis is likely to grow even further.